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Compound of Interest

Compound Name: Sodium hydrosulfite, anhydrous

Cat. No.: B106510

CAS Number: 7775-14-6
Anhydrous Sodium Hydrosulfite: A Comprehensive Technical Overview for Researchers

Sodium hydrosulfite, also known as sodium dithionite, is a powerful reducing agent with the
chemical formula Na2S204.[1][2][3] It is a versatile chemical widely employed across various
industrial and research applications, primarily for its strong reducing capabilities.[1][4][5] This
guide provides an in-depth look at its properties, synthesis, mechanisms, experimental
applications, and safety protocols, tailored for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

Anhydrous sodium hydrosulfite is a white to grayish crystalline powder, often with a faint
sulfurous odor.[1][6] It is stable in dry air but is sensitive to moisture and heat, decomposing in
hot water and acidic solutions.[1][7]
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Property

Value

Chemical Formula

Naz2S204

Molar Mass 174.11 g/mol [1]

CAS Number 7775-14-6[1]

EC Number 231-890-0[1]

Appearance White to light-yellow crystalline powder[1][6]
Density 2.13 - 2.38 g/cm3[6][8]

Melting Point 52 °C (decomposes)[6][9]

Boiling Point Decomposes[6]

Water Solubility

18.2 - 250 g/L at 20 °C (undergoes slow
decomposition)[6][8]

Solubility

Slightly soluble in alcohol[6]

pH

5.5 - 8.5 (50 g/L solution at 20 °C)[6]

Redox Potential

-0.66 V (vs. SHE at pH 7)[1]

Synthesis and Manufacturing

Sodium hydrosulfite is produced industrially through the reduction of sulfur dioxide. Several

methods are employed, with the formate process and zinc dust process being the most

common.

e Zinc Dust Process: This is a two-step process. First, sulfur dioxide is reacted with zinc

powder to produce zinc dithionite. The zinc dithionite is then treated with sodium hydroxide

or sodium carbonate to yield sodium hydrosulfite and a zinc precipitate.[1][7][10]

o 2S02+7Zn - ZnS20a4

o ZnS204 + 2 NaOH — Na2S204 + Zn(OH)2
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e Formate Process: In this method, sodium formate is used as the reducing agent. Sodium
formate is dissolved in aqueous methanol, and then sulfur dioxide and sodium hydroxide are
introduced under pressure while maintaining a specific pH.[1][10]

o Sodium Borohydride Process: Sodium borohydride serves as the reducing agent in an
alkaline solution. The reaction with sulfur dioxide and sodium hydroxide is as follows:[1][7]
NaBHa4 + 8 NaOH + 8 SO2 - 4 Na25S204 + NaBO:z2 + 6 H20

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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